![molecular formula C12H27O4P B031779 Triisobutyl phosphate CAS No. 126-71-6](/img/structure/B31779.png)
Triisobutyl phosphate
Overview
Description
Triisobutyl phosphate, also known as TIBP or TBP, is a colorless and odorless liquid that is a strong polar solvent . It is used as an admixture to concrete as a liquifying (anti-freezing) and anti-foaming agent . It is also used as an additive to hydraulic fluids in the aviation industry .
Synthesis Analysis
Triisobutyl phosphate is synthesized by the esterification of isopropylcarbinol with POCl3 . The reaction is carried out in a reaction kettle at a controlled temperature and pressure .
Molecular Structure Analysis
The chemical formula of Triisobutyl phosphate is ((CH₃)₂CHCH₂)₃PO . Its molar mass is 266.32 g/mol .
Chemical Reactions Analysis
Triisobutyl phosphate is used in various applications due to its strong polar solvent properties. It is used as a solvent for inks, synthetic resins, gums, adhesives, and herbicide and fungicide concentrates . It is also used as a defoamer in vinyl latex emulsions, rubber-based paints, casein, inks, cement, protein- or resin-based adhesives, and textile sizings .
Physical And Chemical Properties Analysis
Triisobutyl phosphate has a molar mass of 266.32 g/mol . It is a colorless and odorless liquid . It is a strong polar solvent .
Scientific Research Applications
Extraction of Lithium from Salt Lake Brine
TIBP has been used in the extraction of lithium from salt lake brine, which is a significant source of lithium . In this process, TIBP is used in conjunction with ionic liquids and kerosene to extract lithium ions from the brine. The extraction efficiency of lithium ion was found to be 83.71% under optimal conditions .
Thermophysical Property Data Generation
TIBP is used in dynamic data analysis for generating critically evaluated thermophysical property data for pure compounds . This data is crucial for various scientific and industrial applications.
Use in Cosmetics
TIBP finds its application in the cosmetics industry . However, the exact role of TIBP in cosmetics is not specified in the source.
Use in Coatings Industry
TIBP is also used in the coatings industry . The specific role of TIBP in this industry is not detailed in the source.
Use in Building Materials Industries
TIBP is used in the building materials industries . The exact application of TIBP in this industry is not specified in the source.
Use in Textile Auxiliaries
TIBP is used in textile auxiliaries . The specific role of TIBP in this application is not detailed in the source.
Mechanism of Action
Target of Action
Triisobutyl phosphate (TiBP) is a type of organophosphorus compound
Pharmacokinetics
It’s known that organophosphorus compounds can be absorbed through various routes, distributed throughout the body, metabolized in the liver, and excreted via the kidneys .
Result of Action
A study has shown that activated sludge can biodegrade tibp, indicating its potential impact on microbial communities .
Action Environment
Environmental factors can influence the action, efficacy, and stability of TiBP. For instance, the biodegradation rate of TiBP can be significantly increased in an activated sludge bioreactor . Moreover, the presence of other chemicals in the environment might affect the action of TiBP.
Safety and Hazards
Future Directions
Triisobutyl phosphate has a wide range of applications, including as a flame-retardant plasticizer for cellulose-based plastics and synthetic resins, and as a solvent for inks, synthetic resins, gums, adhesives, and herbicide and fungicide concentrates . It is also used as a defoamer in various applications . Its use in the production of solutions of synthetic resins and natural rubber is also noted . Given its diverse applications, it is likely that research and development in these areas will continue.
properties
IUPAC Name |
tris(2-methylpropyl) phosphate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H27O4P/c1-10(2)7-14-17(13,15-8-11(3)4)16-9-12(5)6/h10-12H,7-9H2,1-6H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRKAMJBPFPHCSD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)COP(=O)(OCC(C)C)OCC(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H27O4P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8040698 | |
Record name | Triisobutyl phosphate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8040698 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Clear colorless liquid; [MSDSonline] Insoluble in water (265 mg/L at 25 deg C); [IUCLID] | |
Record name | Phosphoric acid, tris(2-methylpropyl) ester | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Isobutyl phosphate | |
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Product Name |
Triisobutyl phosphate | |
CAS RN |
126-71-6 | |
Record name | Triisobutyl phosphate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=126-71-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Tri-isobutylphosphate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000126716 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | TRIISOBUTYL PHOSPHATE | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=62222 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | Phosphoric acid, tris(2-methylpropyl) ester | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Triisobutyl phosphate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8040698 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Triisobutyl phosphate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.004.363 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | TRI-ISOBUTYLPHOSPHATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6MKE1AR3GB | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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